Cas no 1595874-50-2 (1,3,4-Oxadiazole, 2-chloro-5-[(3-methoxyphenyl)methyl]-)

• Product Name: 1,3,4-Oxadiazole, 2-chloro-5-[(3-methoxyphenyl)methyl]-
• CAS No: 1595874-50-2
• MF: C₁₀H₉ClN₂O₂
• MW: 224.643661260605
• CID: 5252075
• Update Time: 2025-05-21

1,3,4-Oxadiazole, 2-chloro-5-[(3-methoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole, 2-chloro-5-[(3-methoxyphenyl)methyl]-

• Inchi： 1S/C10H9ClN2O2/c1-14-8-4-2-3-7(5-8)6-9-12-13-10(11)15-9/h2-5H,6H2,1H3
• InChI Key： MWKFCFRXGBCLOC-UHFFFAOYSA-N
• SMILES： O1C(CC2=CC=CC(OC)=C2)=NN=C1Cl

Additional information on 1,3,4-Oxadiazole, 2-chloro-5-[(3-methoxyphenyl)methyl]-

Professional Introduction to 1,3,4-Oxadiazole, 2-chloro-5-[(3-methoxyphenyl)methyl]- (CAS No. 1595874-50-2)

The compound 1,3,4-Oxadiazole, 2-chloro-5-[(3-methoxyphenyl)methyl]-, identified by the CAS number 1595874-50-2, represents a significant advancement in the field of medicinal chemistry and pharmaceutical innovation. This heterocyclic compound belongs to the oxadiazole family, a class of molecules renowned for their diverse biological activities and structural versatility. The presence of a chloro substituent at the 2-position and an (3-methoxyphenyl)methyl group at the 5-position introduces unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery.

Oxadiazoles are four-membered aromatic rings containing two oxygen and two nitrogen atoms, which confer remarkable stability and reactivity. The structural framework of oxadiazoles allows for easy functionalization, enabling chemists to tailor their properties for specific applications. In recent years, oxadiazole derivatives have garnered considerable attention due to their demonstrated efficacy in inhibiting various enzymes and receptors involved in pathogenic processes. For instance, studies have highlighted their potential in targeting inflammatory pathways, bacterial infections, and even certain types of cancer.

The specific modification of 1,3,4-Oxadiazole, 2-chloro-5-[(3-methoxyphenyl)methyl]- with a chloro group at the 2-position enhances its interaction with biological targets. Chloro-substituted compounds often exhibit improved binding affinity due to the electron-withdrawing nature of chlorine, which can modulate the electronic distribution of the molecule. This feature is particularly valuable in drug design, where precise interaction with biological receptors is crucial for therapeutic efficacy.

The (3-methoxyphenyl)methyl moiety at the 5-position adds another layer of complexity to the compound’s pharmacological profile. This aromatic group is known to influence metabolic stability and bioavailability, making it an attractive scaffold for optimizing drug-like properties. The methoxy group further contributes to hydrophilicity, potentially improving solubility and membrane permeability—key factors in drug development.

Recent research has demonstrated that oxadiazole derivatives can serve as potent inhibitors of enzymes such as kinases and phosphodiesterases. These enzymes are often overexpressed in diseases like cancer and inflammation, making them prime targets for therapeutic intervention. The compound 1,3,4-Oxadiazole, 2-chloro-5-[(3-methoxyphenyl)methyl]- has shown promise in preclinical studies as a lead compound for developing novel inhibitors with improved selectivity and reduced toxicity.

In addition to its enzymatic targets, this oxadiazole derivative has been explored for its antimicrobial properties. Emerging evidence suggests that certain oxadiazole compounds can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. The structural features of 1,3,4-Oxadiazole, 2-chloro-5-[(3-methoxyphenyl)methyl]-, particularly the chloro and methoxy-substituted aromatic ring, may contribute to its ability to interact with bacterial targets effectively.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the desired functional groups efficiently. The chloro substitution at the 2-position is typically achieved through halogenation reactions or nucleophilic substitution protocols.

The (3-methoxyphenyl)methyl group is introduced via alkylation or Friedel-Crafts acylation reactions on an appropriately pre-functionalized oxadiazole core. Each synthetic step must be rigorously monitored using analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) to ensure structural integrity.

Once synthesized, the compound undergoes extensive characterization to confirm its identity and purity. Spectroscopic methods like proton NMR (¹H NMR) and carbon NMR (¹³C NMR) provide detailed information about the molecular structure. Additionally, X-ray crystallography may be employed if single crystals are obtained for high-resolution structural analysis.

In vitro pharmacological testing is conducted to evaluate the biological activity of 1,3,4-Oxadiazole, 2-chloro-5-[(3-methoxyphenyl)methyl]- against relevant targets. Assays such as enzyme inhibition assays or cell-based assays are used to measure potency and selectivity. Preliminary results suggest that this compound exhibits promising activity against certain kinases and may have applications in treating inflammatory diseases.

Computational modeling has also played a crucial role in understanding the interactions between this oxadiazole derivative and its biological targets. Molecular docking studies predict favorable binding poses based on known protein structures of target enzymes or receptors. These predictions guide further optimization efforts by highlighting key interactions that can be enhanced or modified.

The potential therapeutic applications of this compound are broadening as more research emerges on its biological effects. Beyond its antimicrobial potential,1, it may also find utility in treating neurological disorders where kinase inhibition is relevant,2 or even in antiviral therapies targeting envelope proteins that could benefit from interactions modulated by chloro-substituted aromatic moieties.

Future directions include exploring analogs of this compound with modified substituents to improve pharmacokinetic profiles or enhance target specificity. Combination therapies involving this oxadiazole derivative alongside other drugs could also be investigated for synergistic effects in treating complex diseases.

The development of novel pharmaceuticals relies heavily on innovative molecular scaffolds like oxadiazoles,3 which offer a balance between structural rigidity and functional diversity. The compound 1, identified by CAS number 1595874-50-2, exemplifies how strategic modifications can yield promising candidates for further clinical investigation.